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Compound of Interest

Compound Name: 2-Bromo-4-isopropylaniline

Cat. No.: B1268057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-4-isopropylaniline, a substituted aniline derivative, serves as a crucial building block

in synthetic organic chemistry. Its unique structural features, including a reactive bromine atom

and an isopropyl group on the aniline core, make it a valuable intermediate in the synthesis of

complex organic molecules, particularly in the field of medicinal chemistry. This technical guide

provides a comprehensive overview of its chemical identity, properties, synthesis, and

applications, with a focus on its role in the development of therapeutic agents.

Chemical Identity and Properties
The nomenclature and key physicochemical properties of 2-Bromo-4-isopropylaniline are

summarized below.

IUPAC Name: 2-bromo-4-(propan-2-yl)aniline[1]

Synonyms:

2-Bromo-4-isopropylaniline

4-Isopropyl-2-bromoaniline

Benzenamine, 2-bromo-4-(1-methylethyl)-
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 51605-97-1[1]

PubChem CID 521337[1]

Molecular Formula C₉H₁₂BrN[1]

InChI Key WEMDUNBELVTSRP-UHFFFAOYSA-N[2]

SMILES CC(C)C1=CC=C(N)C(Br)=C1[2]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 214.1 g/mol [2]

Boiling Point 116-118 °C / 3 mmHg[2]

Density 1.35 g/cm³[2]

Refractive Index 1.5750 to 1.5790[2]

Water Solubility Immiscible[2]

pKa 2.94 ± 0.10 (Predicted)[2]

Synthesis of 2-Bromo-4-isopropylaniline: An
Experimental Protocol
The synthesis of 2-Bromo-4-isopropylaniline from 4-isopropylaniline involves a multi-step

process to ensure regioselective bromination at the ortho position to the amino group. The

amino group is a strong activating group, and direct bromination would lead to multiple

substitutions. Therefore, a protection-bromination-deprotection strategy is employed.

Experimental Workflow
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Step 1: Protection

Step 2: Bromination

Step 3: Deprotection

4-Isopropylaniline

N-(4-isopropylphenyl)acetamide

Acetylation

Acetic Anhydride

N-(2-bromo-4-isopropylphenyl)acetamide

Electrophilic Aromatic Substitution

2-Bromo-4-isopropylaniline

Hydrolysis

Bromine in Acetic Acid

Acid or Base
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2-Bromo-4-isopropylaniline

Palladium-catalyzed
Cross-Coupling Reaction

(e.g., Buchwald-Hartwig Amination)

Coupling Partner
(e.g., Pyrimidine derivative)

Anilinopyrimidine Intermediate

Further Synthetic
Modifications

Corticotropin Releasing Factor (CRF) Antagonist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268057#2-bromo-4-isopropylaniline-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1268057#2-bromo-4-isopropylaniline-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

